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Compound of Interest

Compound Name: TY-52156

CAS No.: 934369-14-9

Cat. No.: B611519

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of stock solutions for TY-52156, a selective sphingosine-1-phosphate receptor 3 (S1P3)

antagonist.[1][2] Adherence to this protocol is crucial for ensuring the accuracy and

reproducibility of experimental results.

Compound Information
TY-52156 is a cell-permeable hydrazonamide derivative that acts as a selective and

competitive antagonist of the S1P3 receptor with a Ki value of 110 nM.[1][2] It displays

significantly lower activity at S1P1, S1P2, S1P4, or S1P5 receptors.[3] This compound is a

valuable tool for investigating S1P3-mediated signaling pathways in various research areas,

including cancer, cardiovascular disease, and cell biology.[1]

Table 1: Physicochemical Properties of TY-52156
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Property Value Source

Chemical Name

N-(4-Chlorophenyl)-3,3-

dimethyl-2-oxobutanimidic 2-

(4-chlorophenyl) hydrazide

[4]

Molecular Formula C₁₈H₁₉Cl₂N₃O [1][4]

Molecular Weight

364.27 g/mol (Note: Batch-

specific molecular weight may

vary due to hydration)

[4][5]

CAS Number 934369-14-9 [1][4]

Appearance
Crystalline solid, Orange or

Yellow solid
[1][5]

Purity ≥98% by HPLC [1][4]

Storage (Solid)
Store at -20°C, protect from

light. Stable for ≥ 4 years.
[1][3][4]

Solubility Data
TY-52156 is insoluble in water.[6] The choice of solvent is critical for preparing a stable and

effective stock solution. Dimethyl sulfoxide (DMSO) is the most commonly recommended

solvent. For in vivo studies, specific formulations are required.

Table 2: Solubility of TY-52156 in Common Organic Solvents

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source

DMSO 25 - 100 mg/mL 68.6 - 274.5 mM [1][4][5]

DMF 30 mg/mL 82.3 mM [1]

Ethanol 15 - 36.43 mg/mL 41.2 - 100 mM [1][4]
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Note: Sonication and gentle heating may be required to achieve maximum solubility.[5] Always

use high-purity, anhydrous-grade solvents.

Experimental Protocols
3.1. Required Materials and Equipment

TY-52156 solid compound

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Sterile microcentrifuge tubes or cryogenic vials

Pipettes and sterile filter tips

Vortex mixer

Sonicator (optional, but recommended)[5]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Handle TY-52156 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact. In case of contact, wash the affected

area thoroughly with water.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

[6][7]

3.3. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.
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Equilibration: Allow the vial of solid TY-52156 to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation.

Calculation: Calculate the mass of TY-52156 required. To prepare 1 mL of a 10 mM stock

solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 364.27 g/mol x 1000 mg/g = 3.64 mg

Weighing: Carefully weigh out the calculated amount (e.g., 3.64 mg) of TY-52156 powder

using an analytical balance and place it into a sterile microcentrifuge tube.

Dissolution:

Add the calculated volume of DMSO (e.g., 1 mL for a 10 mM solution) to the tube

containing the compound.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If dissolution is slow, brief sonication in a water bath can be applied.[5]

Labeling and Storage:

Clearly label the tube with the compound name, concentration (10 mM), solvent (DMSO),

and preparation date.

For storage, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile cryogenic vials. This minimizes freeze-thaw cycles,

which can degrade the compound.

Store the aliquots at -20°C or -80°C.[1][5] Following reconstitution, stock solutions are

reported to be stable for up to 4 weeks at -70°C.[3]

Visualized Workflows and Pathways
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4.1. Experimental Workflow: Stock Solution Preparation

The following diagram outlines the logical steps for preparing the TY-52156 stock solution.
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Click to download full resolution via product page

Caption: Workflow for preparing TY-52156 stock solution.

4.2. Signaling Pathway: TY-52156 as an S1P3 Antagonist

TY-52156 inhibits S1P3 receptor signaling, which is often coupled to Gq proteins, leading to the

activation of Phospholipase C (PLC) and a subsequent increase in intracellular calcium

([Ca²⁺]i).[8]
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Caption: TY-52156 inhibits the S1P-S1P3 signaling pathway.

Disclaimer: TY-52156 is intended for laboratory research use only and is not for human or

veterinary use.[4] All procedures should be performed by trained personnel in a suitable
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laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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